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Compound of Interest

Compound Name: Dihydromicromelin B

Cat. No.: B15127997

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydromicromelin B is a natural product belonging to the coumarin class of compounds.
While specific research on dihydromicromelin B is notably limited, its origin from the genus
Micromelum suggests potential biological activities of interest, particularly in the realm of
oncology. This technical guide provides a comprehensive review of the available literature,
focusing on the chemical properties of dihydromicromelin B and the well-documented
biological activities of structurally related coumarins isolated from the same genus, primarily
Micromelum minutum. Due to the scarcity of direct data, this review extrapolates potential
areas of investigation for dihydromicromelin B based on the activities of its chemical analogs.

Chemical Properties of Dihydromicromelin B

Property Value
Molecular Formula C15H1406
CAS Number 94285-06-0
Molecular Weight 290.27 g/mol

Note: This information is compiled from chemical supplier databases. No peer-reviewed articles
detailing the isolation and characterization of dihydromicromelin B were identified.
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Biological Activities of Related Coumarins from
Micromelum minutum

Numerous coumarins have been isolated from Micromelum minutum and evaluated for their
cytotoxic effects against various cancer cell lines. The data presented below summarizes the
reported 50% inhibitory concentration (ICso) values, providing a benchmark for the potential
efficacy of related compounds like dihydromicromelin B.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b15127997?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15127997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Compound Cell Line ICs0 (M) Reference
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Minutin B } 9.6 [1]
Adenocarcinoma)
A549 (Lung
_ 17.5 [1]
Adenocarcinoma)
K562 (Leukemia) 8.7 [1]
K562/ADM
_ 6.7 [1]
(Leukemia)
Leishmania major 20.2 [1]
SBC3 (Lung
Clauslactone E } 3.7
Adenocarcinoma)
A549 (Lun
(Lung 10.4
Adenocarcinoma)
K562 (Leukemia) 121
K562/ADM
_ 10.8
(Leukemia)
Leishmania major 9.8
8-
) SBC3 (Lung
Hydroxyisocapnolacto } 8.8
] Adenocarcinoma)
ne-2',3'-diol
A549 (Lun
(Lung 10.1
Adenocarcinoma)
K562 (Leukemia) 16.9
K562/ADM
) 10.1
(Leukemia)
Leishmania major 12.1
Minutin A Leishmania major 26.2
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_ _ KKU-100
Micromelin ) ) 9.2 pg/mL
(Cholangiocarcinoma)
_ KKU-100
Murralongin ) ) 9.0 pg/mL
(Cholangiocarcinoma)
) KKU-100
Murrangatin ) ) 2.9 pg/mL
(Cholangiocarcinoma)
_ o KKU-100
Minumicrolin ] ) 10.2 pg/mL
(Cholangiocarcinoma)
_ KKU-100
Scopoletin 19.2 pg/mL

(Cholangiocarcinoma)

Experimental Protocols

The following are generalized experimental protocols for the isolation and cytotoxic evaluation
of coumarins from Micromelum minutum, based on methodologies described in the cited

literature.

Isolation and Purification of Coumarins

A common workflow for the isolation of coumarins from Micromelum minutum is depicted
below. This process typically involves extraction, fractionation, and chromatographic

separation.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15127997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Plant Material Processing

Dried and Powdered
Micromelum minutum Plant Material

Extrdction

Solvent Extraction
(e.g., Acetone, Methanol)

'

Filtration and Concentration

'

Crude Extract

Fractignation

Solvent-Solvent Partitioning

'

Generation of Fractions
(e.g., Hexane, EtOAc, BUuOH)

Chromatographic Separation

Column Chromatography
(Silica Gel, Sephadex)

'

Preparative HPLC

'

Isolated Coumarins

Structure Klucidation

Spectroscopic Analysis
(NMR, MS)

'

Structure Confirmation

Cell Culture

Seed cancer cells in a
96-well plate

Treagment

Treat cells with various
concentrations of coumarins

Incubate for a specified
period (e.g., 48-72h)

MTT Assay

Add MTT solution to each well

Incubate to allow formazan
crystal formation

Add solubilization solution
(e.g., DMSO)

Data Alnalysis

Measure absorbance at a
specific wavelength

Calculate IC50 value
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Cytotoxic Coumarin
(e.g., Dihydromicromelin B)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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